
An In-depth Technical Guide to the Safe
Handling of Bromophenol Red

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromophenol Red

Cat. No.: B1214209 Get Quote

Introduction

Bromophenol Red (CAS No. 2800-80-8) is a sulfonephthalein dye widely utilized in laboratory

settings as a pH indicator. While it is not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to rigorous safety and handling protocols is

essential to ensure the well-being of laboratory personnel and to maintain a safe research

environment. This guide provides comprehensive technical information on the safety, handling,

and emergency procedures for Bromophenol Red, tailored for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
Understanding the physicochemical properties of Bromophenol Red is fundamental to its safe

handling. The compound is a red-brown powder with a phenol-like odor.[1][2] Key quantitative

data are summarized in the table below.
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Property Value Reference

CAS Number 2800-80-8 [3]

EC Number 220-538-1 [3]

Molecular Formula C₁₉H₁₂Br₂O₅S [1][3]

Molar Mass ~512.2 g/mol [3]

Appearance Red-brown powder/solid [1]

Bulk Density ~770 kg/m ³ [3]

Storage Temperature +15°C to +25°C [3]

Hazard Identification and Toxicology
According to Regulation (EC) No 1272/2008, Bromophenol Red does not meet the criteria for

classification as a hazardous substance.[3] However, it is combustible and may cause mild

irritation to the skin, eyes, and respiratory tract upon exposure.[1] There are no known acute

toxicity effects, and it is not classified as a carcinogen, mutagen, or reproductive toxicant.[1][3]
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Hazard Category
Classification and
Precautionary Notes

Reference

GHS Classification

Not a hazardous substance or

mixture. No labeling is

required.

[3]

Acute Toxicity
Shall not be classified as

acutely toxic.
[3]

Skin Corrosion/Irritation

Shall not be classified as a

skin corrosive or irritant. May

cause mild irritation upon

prolonged contact.

[1][3]

Eye Damage/Irritation

Shall not be classified as an

eye irritant. May cause mild

irritation.

[1][3]

Carcinogenicity
Shall not be classified as

carcinogenic.
[3]

Reactivity

Stable under normal

conditions. Reacts violently

with strong oxidizers. The

enrichment of fine dust can

lead to the danger of a dust

explosion.

[1][3]

Fire Hazards

Combustible. Hazardous

combustion products include

Carbon Monoxide (CO),

Carbon Dioxide (CO₂), and

Sulphur Oxides (SOx).

[1][3]

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is critical to mitigate risks associated with

Bromophenol Red.
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Standard Handling Protocol
Preparation: Ensure the work area is clean and well-ventilated. Use local exhaust ventilation

if there is a risk of dust generation.[3]

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including

safety goggles with side protection, chemical-resistant gloves (e.g., Nitrile rubber), and a lab

coat.[1][3]

Dispensing: Avoid creating dust when handling the solid powder.[1] Use appropriate tools to

weigh and transfer the substance.

Procedure: Conduct all work within a designated area. Avoid contact with skin, eyes, and

clothing.[1]

Post-Handling: After use, ensure containers are tightly closed.[1] Clean the work area

thoroughly.

Hygiene: Wash hands thoroughly after handling. Remove and launder any contaminated

clothing before reuse.[2]

Storage Protocol
Conditions: Store in a dry, cool, and well-ventilated place.[1][3] The recommended storage

temperature is between +15°C and +25°C.[3]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[1]

Incompatibilities: Store away from strong oxidizing agents.[1] Observe hints for combined

storage with other chemicals.[3]

Visual Workflow for Safe Handling
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A flowchart illustrating the standard operating procedure for safely handling Bromophenol
Red.

Personal Protective Equipment (PPE)
The use of appropriate PPE is a non-negotiable aspect of laboratory safety when working with

any chemical, including Bromophenol Red.

Eye/Face Protection: Use safety goggles with side shields.[3]

Hand Protection: Wear suitable chemical-resistant gloves, such as those made of Nitrile

rubber (NBR), tested according to EN 374.[3]

Skin and Body Protection: A standard laboratory coat should be worn to protect clothing and

prevent skin contact.[1]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[1] If dust is generated, a particulate filter respirator (e.g., P1) may

be necessary.[2]

Visual Guide to Required PPE

Essential Personal Protective Equipment

Researcher

Safety Goggles

Eye Protection

Nitrile Gloves

Hand Protection
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A diagram showing the essential PPE for handling Bromophenol Red.

Emergency Protocols
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In the event of an emergency, a clear and practiced response is crucial.

First-Aid Measures
Following Inhalation: Move the individual to fresh air.[1][3]

Following Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with plenty of water or shower.[2][3]

Following Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes

is recommended).[1][3] If present, remove contact lenses and continue rinsing.[2]

Following Ingestion: Rinse the mouth with water. Have the person drink water (at most two

glasses).[2] If the person feels unwell, consult a doctor.[3]

Fire-Fighting Measures
Extinguishing Media: Use water spray, foam, carbon dioxide (CO₂), or dry chemical powder.

[1][2] Avoid using a heavy water jet, as it may scatter dust.[3]

Hazards: The substance is combustible and can produce hazardous gases in a fire, including

hydrogen bromide and sulfur oxides.[1][2]

Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus and

full protective clothing.[1][3]

Accidental Release (Spill) Measures
Personal Precautions: For non-emergency personnel, avoid inhaling dust.[2] Evacuate the

area and ensure adequate ventilation.

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[3]

Containment and Cleanup:

Cover drains to contain the spill.[3]
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Take up the material mechanically (e.g., sweep up) and place it in suitable, labeled

containers for disposal.[1][3]

Avoid generating dust during cleanup.[1]

Clean the affected area thoroughly and ventilate.[3]

Emergency Response Logic Diagram

Spill Response Exposure Response Fire Response

Emergency Occurs

Chemical Spill Personal Exposure Fire

Evacuate Area & Ventilate Remove from Source Activate Alarm & Evacuate

Don PPE

Contain Spill
(Cover Drains)

Collect Dry Material

Dispose as Waste

Administer First Aid
(Flush Skin/Eyes, Fresh Air)

Remove Contaminated Clothing

Seek Medical Attention if Needed

Use Appropriate Extinguisher
(CO₂, Dry Powder, Foam)

Cool Containers with Water

Wear SCBA
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A decision-making flowchart for various laboratory emergencies involving Bromophenol Red.

Disposal Considerations
Waste material should be disposed of in accordance with local, state, and federal regulations.

Relatively unreactive organic solid residues should be collected in designated waste containers

(e.g., Container C).[4] Do not allow the product to enter the sewage system or surface waters.

[2]

Conclusion

While Bromophenol Red is not classified as a hazardous material, a culture of safety and

diligent adherence to established protocols are paramount. By understanding its properties,

employing correct handling and storage techniques, using appropriate personal protective

equipment, and being prepared for emergencies, researchers can significantly minimize risks.

This guide serves as a foundational document to be integrated into a comprehensive

laboratory-specific Chemical Hygiene Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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